Cas no 58116-25-9 (4-o-beta-d-galactopyranosyl-alpha-d-fructose)

• Product Name: 4-o-beta-d-galactopyranosyl-alpha-d-fructose
• CAS No: 58116-25-9
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 948052
• PubChem ID: 16217605
• Update Time: 2025-04-19

4-o-beta-d-galactopyranosyl-alpha-d-fructose Chemical and Physical Properties

Names and Identifiers

• 4-o-beta-d-galactopyranosyl-alpha-d-fructose
• A-LACTULOSE SYRUP
• L0140
• (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5S)-4,5-dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• Lactulose, United States Pharmacopeia (USP) Reference Standard
• CHEMBL1515464
• (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5S)-4,5-dihydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• SCHEMBL180915
• MLS001333185
• 58116-25-9
• Lactulose, >=98.0% (HPLC)
• 4-O-beta-D-Galactopyranosyl-D-fructose
• bmse000652
• Lactulose, >=95%
• lactulose
• 6D63E3D1-AF21-47B1-BF9C-34F270553379
• Lactulose, British Pharmacopoeia (BP) Reference Standard
• Lactulose, Pharmaceutical Secondary Standard; Certified Reference Material
• SMR000857175
• Lactulose for peak identification, European Pharmacopoeia (EP) Reference Standard
• Lactulose, European Pharmacopoeia (EP) Reference Standard
• MLS001333186
• 4-O-beta-D-Galactopyranosyl-D-fructofuranose
• HMS2230J07

• Inchi： 1S/C12H22O11/c13-1-4-6(16)7(17)8(18)11(21-4)22-9-5(2-14)23-12(20,3-15)10(9)19/h4-11,13-20H,1-3H2/t4-,5-,6+,7+,8-,9-,10+,11+,12+/m1/s1
• InChI Key： JCQLYHFGKNRPGE-WJONTELPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@](CO)([C@H]1O)O

Computed Properties

• Exact Mass: 342.11621151g/mol
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Melting Point: 173 °C